Cas no 2137738-63-5 ([1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-)

• Product Name: [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-
• CAS No: 2137738-63-5
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 5279148
• Update Time: 2025-06-08

[1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-

• Inchi： 1S/C13H13BrN2/c14-11-4-2-10(3-5-11)12-7-9(8-15)1-6-13(12)16/h1-7H,8,15-16H2
• InChI Key： MBQAJOWHVQJRSN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=C(N)C=CC(CN)=C1

Additional information on [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-

Introduction to [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- (CAS No. 2137738-63-5)

[1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 2137738-63-5, has garnered attention due to its potential in various synthetic pathways and its role as a building block in the development of novel bioactive molecules.

The molecular structure of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- consists of a biphenyl core with substituents that enhance its reactivity and utility. The presence of both amino and bromo functional groups makes it a valuable intermediate in organic synthesis. Specifically, the amino group at the 3-position and the bromo group at the 4'-position contribute to its versatility in forming various chemical bonds and derivatives.

In recent years, [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- has been explored in the context of drug discovery and development. Its biphenyl scaffold is a common motif in many pharmaceuticals due to its ability to interact with biological targets effectively. The introduction of additional functional groups has expanded its potential applications, making it a compound of interest for medicinal chemists.

One of the most compelling aspects of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- is its role in synthesizing complex molecules that exhibit pharmacological activity. Researchers have leveraged its structure to develop intermediates for small molecule drugs targeting various diseases. For instance, studies have shown its utility in creating compounds with anti-inflammatory and anticancer properties. The bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in pharmaceutical synthesis.

The amino group at the 3-position of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- can be further modified to introduce additional pharmacophores or to link it with other bioactive molecules. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates. The ability to tailor the molecular structure while maintaining core functionalities has been instrumental in enhancing the efficacy and selectivity of potential therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound. These innovations have not only improved access to the compound but also facilitated rapid screening of derivatives for biological activity. Such developments are crucial for accelerating the drug discovery process and bringing new therapies to market more quickly.

The compound's relevance extends beyond academic research; it also finds applications in industrial settings where high-purity intermediates are required. Manufacturers specializing in fine chemicals have integrated [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo- into their product portfolios due to its consistent quality and reactivity. This has led to increased adoption of this compound in various synthetic routes used by pharmaceutical companies worldwide.

In conclusion, [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-bromo-, with its CAS number 2137738-63-5, represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it indispensable for researchers aiming to create novel bioactive molecules. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing therapeutic innovation.